![molecular formula C23H19NO3 B214729 1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214729.png)
1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as BHPI, is a chemical compound with potential applications in scientific research. BHPI belongs to the class of indole-based compounds and is known for its unique structure and properties.
Mechanism of Action
The mechanism of action of 1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed that this compound exerts its anticancer activity by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. This compound has also been shown to reduce oxidative stress and inflammation in cells, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to reduce oxidative stress and inflammation in cells. In addition, this compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments. This compound is relatively easy to synthesize and can be obtained in large quantities. This compound is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One potential avenue of research is to further investigate the mechanism of action of this compound. Understanding how this compound exerts its anticancer and neuroprotective effects could lead to the development of more effective treatments for these diseases. Another area of research is to explore the potential use of this compound in combination with other drugs. Combining this compound with other anticancer or neuroprotective agents could enhance their effectiveness and reduce side effects. Finally, future research could focus on developing analogs of this compound with improved properties, such as increased potency or selectivity.
Synthesis Methods
The synthesis of 1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 3-(2-oxo-2-phenylethyl)indole with benzyl bromide in the presence of a base. The reaction yields this compound as a white solid with a melting point of 220-222°C. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
1-benzyl-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C23H19NO3 |
---|---|
Molecular Weight |
357.4 g/mol |
IUPAC Name |
1-benzyl-3-hydroxy-3-phenacylindol-2-one |
InChI |
InChI=1S/C23H19NO3/c25-21(18-11-5-2-6-12-18)15-23(27)19-13-7-8-14-20(19)24(22(23)26)16-17-9-3-1-4-10-17/h1-14,27H,15-16H2 |
InChI Key |
KDOCGLVSFNLWAK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=C4)O |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=C4)O |
Origin of Product |
United States |
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